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Compound of Interest

Compound Name: DQP-997-74

Cat. No.: B12370085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DQP-997-74 is a potent and selective negative allosteric modulator (NAM) of N-methyl-D-

aspartate receptors (NMDARs) containing the GluN2C or GluN2D subunits.[1][2] Its high

selectivity makes it a valuable research tool for investigating the physiological and pathological

roles of GluN2C/D-containing NMDARs, which are implicated in various neurological disorders.

[1] Proper dissolution and handling of DQP-997-74 are critical for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for the dissolution

of DQP-997-74 for both in vitro and in vivo applications.

Physicochemical Properties
Property Value

Molecular Formula C₂₈H₁₉Cl₂F₂N₃O₄

Molecular Weight 570.37 g/mol

Appearance Off-white to light yellow solid

Solubility Data
DQP-997-74 is a hydrophobic compound with limited solubility in aqueous solutions. The

following table summarizes its solubility in various common laboratory solvents.
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Solvent Concentration Remarks

Dimethyl Sulfoxide (DMSO) 100 mg/mL (175.32 mM)

Requires sonication for

complete dissolution. Use of

newly opened, anhydrous

DMSO is recommended as

hygroscopic DMSO can

negatively impact solubility.

Ethanol Low / Not Reported
Not recommended as a

primary solvent.

Methanol Low / Not Reported
Not recommended as a

primary solvent.

Phosphate-Buffered Saline

(PBS)
Low / Not Reported

Not recommended for initial

stock solution preparation.

Some studies indicate

solubility limits of around 3 µM

in aqueous recording

solutions.[3]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Experiments
This protocol describes the preparation of a 100 mM stock solution of DQP-997-74 in DMSO.

Materials:

DQP-997-74 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of DQP-997-74 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

57.04 mg of DQP-997-74.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the DQP-997-74 powder.

Initial Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to initially suspend

the compound.

Sonication: Place the tube in an ultrasonic bath and sonicate until the solution is clear and all

particulate matter has dissolved. This may take several minutes.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the DMSO

stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with

organic solvents.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for in vitro experiments, such as cell-based assays.

Materials:

100 mM DQP-997-74 in DMSO (from Protocol 1)
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Appropriate sterile aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes

Procedure:

Serial Dilution: Perform serial dilutions of the 100 mM DMSO stock solution in your

experimental buffer or medium to achieve the desired final concentration.

DMSO Concentration: Ensure that the final concentration of DMSO in the working solution is

kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced artifacts in biological assays.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Protocol 3: Preparation of Dosing Solution for In Vivo
Animal Studies
This protocol provides a formulation for preparing DQP-997-74 for intraperitoneal (IP)

administration in rodents. This formulation aims to create a stable suspension or solution

suitable for injection.

Materials:

DQP-997-74 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile tubes
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Calibrated micropipettes

Vortex mixer

Procedure:

Initial Dissolution: Prepare a high-concentration stock solution of DQP-997-74 in DMSO

(e.g., 50 mg/mL).

Formulation (Example for a final concentration of 5 mg/mL):

In a sterile tube, add 100 µL of the 50 mg/mL DQP-997-74 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution extensively to ensure a uniform suspension.

Administration: The dosing solution should be prepared fresh on the day of the experiment

and administered at the appropriate volume based on the animal's weight and the desired

dose.

Note: The provided formulation is a guideline. The optimal formulation may vary depending on

the specific experimental requirements, including the desired dose and route of administration.

It is crucial to observe the solution for any signs of precipitation before administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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